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Ethylenediamine tartrate, an organic salt, has garnered significant interest within the
materials science community for its promising nonlinear optical (NLO) properties. Its non-
centrosymmetric crystal structure is a key prerequisite for exhibiting second-order NLO
phenomena, making it a candidate for applications in frequency conversion and other photonic
technologies.[1][2] This technical guide provides an in-depth overview of the synthesis, crystal
structure, and comprehensive characterization of the NLO properties of ethylenediamine
tartrate and its dihydrate form (EDADTDH).

Synthesis and Crystal Growth

Single crystals of ethylenediamine tartrate are typically grown from an aqueous solution using
the slow evaporation technique at room temperature.[1] The synthesis process involves
dissolving stoichiometric amounts of ethylenediamine and L-(+)-tartaric acid in deionized water.
The solution is then gently heated to ensure complete dissolution of the reactants before being
allowed to crystallize through slow evaporation.[1]

Crystal Structure

Anhydrous ethylenediamine d-tartrate crystallizes in the monoclinic system with the space
group P21, a non-centrosymmetric space group essential for second-order NLO activity.[1] The
dihydrate form, ethylenediamine ditartrate dihydrate (EDADTDH), crystallizes in the tetragonal
system.[1] The crystal structure is stabilized by an extensive network of hydrogen bonds.[1]
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Nonlinear Optical Properties

Ethylenediamine tartrate exhibits notable second and third-order nonlinear optical properties.
The NLO response is attributed to the presence of delocalized 1t-electrons and the specific
arrangement of molecules in the crystal lattice.[2]

Quantitative NLO Data

The key nonlinear optical parameters for ethylenediamine tartrate and its dihydrate are
summarized in the table below.

Property Value Material Reference

Second Harmonic o
Ethylenediamine

Generation (SHG) 0.13 times that of KDP [1]
o Tartrate
Efficiency
Third-Order NLO Ethylenediamine
o 1.1324 x 10~7 esu ) ) [2]
Susceptibility (x3) Ditartrate Dihydrate

KDP: Potassium Dihydrogen Phosphate

Experimental Characterization

A suite of experimental techniques is employed to characterize the NLO and related properties
of ethylenediamine tartrate crystals.

Experimental Workflow for NLO Characterization
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Caption: Experimental workflow for the synthesis and characterization of ethylenediamine
tartrate.

Detailed Experimental Protocols

Second Harmonic Generation (SHG) Measurement:
Kurtz-Perry Powder Technique

The Kurtz-Perry powder technique is a widely used method for the preliminary screening of
materials for their second-harmonic generation efficiency.[3][4][5]

Methodology:

o Sample Preparation: The grown ethylenediamine tartrate crystals are ground into a fine
powder and sieved to obtain a uniform particle size.
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 Instrumentation: A high-intensity pulsed laser, typically a Nd:YAG laser operating at a
fundamental wavelength of 1064 nm, is used as the light source.[2]

o Measurement: The powdered sample is placed in a sample holder and irradiated with the
laser beam. The generated second harmonic signal at 532 nm is detected by a
photomultiplier tube.

o Reference: The SHG intensity of the sample is compared to that of a standard reference
material, such as potassium dihydrogen phosphate (KDP), under identical experimental
conditions.[1]

Third-Order NLO Properties: Z-Scan Technique

The Z-scan technique is a single-beam method used to measure the nonlinear refractive index
(n2) and the nonlinear absorption coefficient () of materials.[2]

Methodology:

e Setup: A laser beam is focused onto the sample, which is mounted on a translation stage
that allows it to be moved along the beam axis (the z-direction).

o Open Aperture Scan: To measure the nonlinear absorption, the total transmitted intensity is
measured as the sample is moved through the focal point. A decrease in transmittance at the
focus indicates reverse saturable absorption, while an increase signifies saturable
absorption.[2]

o Closed Aperture Scan: To determine the nonlinear refractive index, an aperture is placed
before the detector. The transmittance through the aperture is sensitive to the self-focusing
or self-defocusing of the beam induced by the nonlinear refraction in the sample. A pre-focal
peak followed by a post-focal valley in the transmittance curve indicates a negative nonlinear
refractive index (self-defocusing), while the opposite indicates a positive value (self-
focusing).[2]

o Data Analysis: The third-order nonlinear optical susceptibility (x3) can be calculated from the
measured values of nz and B.[2]

Optical Transmittance: UV-Vis-NIR Spectroscopy
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UV-Vis-NIR spectroscopy is used to determine the optical transmission window of the
ethylenediamine tartrate crystals.[2][6]

Methodology:
o Sample Preparation: A polished single crystal of a specific thickness is prepared.

o Measurement: The crystal is placed in the sample holder of a UV-Vis-NIR
spectrophotometer, and the transmittance spectrum is recorded over a wide wavelength
range (typically 200-2500 nm).

e Analysis: The spectrum reveals the wavelength range over which the crystal is transparent,
which is crucial for its potential applications in optical devices. The lower cut-off wavelength
is determined by the onset of absorption in the UV region.

Conclusion

Ethylenediamine tartrate and its dihydrate have demonstrated promising second and third-
order nonlinear optical properties. The straightforward synthesis and the non-centrosymmetric
crystal structure make them interesting candidates for further investigation and development in
the field of nonlinear optics. The characterization data presented in this guide provide a solid
foundation for researchers and scientists to explore the potential of these materials in various
photonic and optoelectronic applications. Further studies focusing on optimizing crystal growth
to enhance the NLO response and on fabricating prototype devices are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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